molecular formula C21H24N2O3 B3896417 N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide

N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide

Cat. No. B3896417
M. Wt: 352.4 g/mol
InChI Key: GWQDHUFCLJATGB-CYVLTUHYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide, commonly known as AM251, is a potent and selective antagonist of the cannabinoid CB1 receptor. The CB1 receptor is one of the two main cannabinoid receptors in the human body, and it plays a crucial role in regulating a variety of physiological processes, including appetite, pain perception, and mood. AM251 has been widely used in scientific research to investigate the function of the CB1 receptor and to develop new treatments for various medical conditions.

Mechanism of Action

AM251 works by binding to the CB1 receptor and blocking its activity. The CB1 receptor is located in various parts of the brain and body, and it plays a crucial role in regulating the release of neurotransmitters and other signaling molecules. By blocking the CB1 receptor, AM251 reduces the activity of the endocannabinoid system, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
AM251 has been shown to have a variety of biochemical and physiological effects. For example, research has shown that AM251 can reduce food intake and body weight by blocking the CB1 receptor in the brain. AM251 has also been shown to reduce pain perception by blocking the CB1 receptor in the spinal cord. Additionally, AM251 has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

AM251 has several advantages as a research tool. It is a highly selective antagonist of the CB1 receptor, which means that it does not affect other receptors in the body. This allows researchers to study the specific effects of CB1 receptor blockade without interference from other receptors. However, there are also some limitations to using AM251 in lab experiments. For example, it has a relatively short half-life, which means that its effects may be short-lived. Additionally, it can be difficult to administer AM251 to animals in a controlled and consistent manner.

Future Directions

There are several future directions for research on AM251 and the CB1 receptor. One area of interest is the development of new drugs that target the CB1 receptor for the treatment of various medical conditions. Another area of interest is the study of the CB1 receptor in different parts of the body, such as the immune system and the gastrointestinal tract. Additionally, research is ongoing to better understand the role of the endocannabinoid system in various physiological processes and to develop new therapies based on this knowledge.

Scientific Research Applications

AM251 has been widely used in scientific research to investigate the function of the CB1 receptor and to develop new treatments for various medical conditions. For example, research has shown that AM251 can be used to treat obesity by blocking the CB1 receptor, which reduces appetite and promotes weight loss. AM251 has also been used to treat neuropathic pain, anxiety, and depression.

properties

IUPAC Name

N-[(Z)-3-(azepan-1-yl)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N2O3/c1-16-8-6-9-17(14-16)20(24)22-19(15-18-10-7-13-26-18)21(25)23-11-4-2-3-5-12-23/h6-10,13-15H,2-5,11-12H2,1H3,(H,22,24)/b19-15-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWQDHUFCLJATGB-CYVLTUHYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NC(=CC2=CC=CO2)C(=O)N3CCCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=CC=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)N3CCCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

50.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49727167
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide
Reactant of Route 2
Reactant of Route 2
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide
Reactant of Route 3
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide
Reactant of Route 4
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide
Reactant of Route 5
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide
Reactant of Route 6
N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide

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